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Compound of Interest

Compound Name: Iodopropynyl butylcarbamate

Cat. No.: B030500 Get Quote

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY & HANDLING INFORMATION

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of Iodopropynyl butylcarbamate (IPBC), a potent fungicide and

preservative. Adherence to these procedures is critical to ensure personal safety and maintain

the integrity of your research.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Iodopropynyl butylcarbamate, a comprehensive approach to personal

protection is necessary to minimize exposure. This includes the use of appropriate eye, skin,

and respiratory protection. The following table summarizes key quantitative safety data for

IPBC.
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Parameter Value Source/Citation

Occupational Exposure Limit

(OEL)
0.12 mg/m³ German Exposure Limit[1]

Eye Protection
Tightly fitting safety goggles or

face shield (8-inch minimum)
[2]

Hand Protection Nitrile rubber gloves [3]

Minimum Layer Thickness 0.11 mm [3]

Breakthrough Time 480 minutes [3]

Skin and Body Protection Protective clothing [3]

Respiratory Protection

Required when dusts are

generated. Use a NIOSH-

approved respirator with a P3

filter.

[3]

Standard Operating Procedure for Handling
Iodopropynyl Butylcarbamate
The following procedural steps provide a direct, step-by-step guide for the safe handling of

IPBC in a laboratory setting.

1. Preparation and Precautionary Measures:

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for Iodopropynyl butylcarbamate.[3]
Designated Work Area: Conduct all work with IPBC in a well-ventilated area, preferably
within a certified chemical fume hood.[3]
Assemble PPE: Don all required personal protective equipment as outlined in the table
above. Gloves must be inspected for any signs of degradation or puncture before use.[2]
Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.

2. Handling and Experimental Procedures:
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Avoid Dust Generation: Handle solid IPBC carefully to minimize the creation of airborne dust.
[3]
Prevent Contact: Avoid all direct contact with the skin and eyes.
Weighing: If weighing the solid compound, do so within the fume hood or a ventilated
balance enclosure.
Solution Preparation: When preparing solutions, add IPBC slowly to the solvent to prevent
splashing.
Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the compound, even if gloves were worn.[3]

3. Spill and Emergency Procedures:

Minor Spills:
Restrict access to the area.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).
Carefully collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.[2]
Clean the spill area with a suitable decontamination solution.
Major Spills:
Evacuate the immediate area and alert laboratory personnel.
Contact your institution's environmental health and safety (EHS) department immediately.
Personal Exposure:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3]
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation develops.[3]
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.[3]
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

4. Waste Disposal and Decontamination:

Hazardous Waste: All waste materials containing IPBC, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[2]
Container Management: Place all IPBC waste in a clearly labeled, sealed, and compatible
container. Follow your institution's specific guidelines for hazardous waste pickup and
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disposal.
Decontamination: Decontaminate all surfaces and equipment that have come into contact
with IPBC using a suitable cleaning agent.

Safe Handling Workflow for Iodopropynyl
Butylcarbamate
The following diagram illustrates the logical workflow for the safe handling of Iodopropynyl
butylcarbamate, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Iodopropynyl butylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b030500#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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